Cas no 131134-25-3 (L-Valine, L-arginyl-L-a-aspartyl-)

L-Valine, L-arginyl-L-a-aspartyl- structure
131134-25-3 structure
Product Name:L-Valine, L-arginyl-L-a-aspartyl-
CAS No:131134-25-3
MF:C15H28N6O6
MW:388.419423103333
CID:206316
PubChem ID:196843
Update Time:2025-04-19

L-Valine, L-arginyl-L-a-aspartyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine, L-arginyl-L-a-aspartyl-
    • RDV peptide
    • Arg-asp-val
    • Arginyl-aspartyl-valine
    • N~5~-(diaminomethylidene)-L-ornithyl-L-alpha-aspartyl-L-valine
    • L-Arginyl-L-aspartyl-L-valine
    • DTXSID80927084
    • N-{2-[(2-Amino-5-carbamimidamido-1-hydroxypentylidene)amino]-3-carboxy-1-hydroxypropylidene}valine
    • 131134-25-3
    • CHEBI:158838
    • SCHEMBL7306013
    • (2S)-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-carboxypropanoyl]amino]-3-methylbutanoic acid
    • Inchi: 1S/C15H28N6O6/c1-7(2)11(14(26)27)21-13(25)9(6-10(22)23)20-12(24)8(16)4-3-5-19-15(17)18/h7-9,11H,3-6,16H2,1-2H3,(H,20,24)(H,21,25)(H,22,23)(H,26,27)(H4,17,18,19)/t8-,9-,11-/m0/s1
    • InChI Key: VXXHDZKEQNGXNU-QXEWZRGKSA-N
    • SMILES: O=C([C@H](CC(=O)O)NC([C@H](CCC/N=C(\N)/N)N)=O)N[C@H](C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 388.20724
  • Monoisotopic Mass: 388.207
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.6
  • Topological Polar Surface Area: 223Ų

Experimental Properties

  • Density: 1.49
  • Refractive Index: 1.618
  • PSA: 223.22
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